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Compound of Interest

Compound Name: PSB-1114 tetrasodium

cat. No.: B15568947

PSB-1114 Tetrasodium: Technical Support
Center

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to the solubility, preparation, and handling of PSB-
1114 tetrasodium.

Frequently Asked Questions (FAQSs)

Q1: What is PSB-1114 tetrasodium and what is its primary mechanism of action?

Al: PSB-1114 tetrasodium is a potent, enzymatically stable, and selective agonist for the
P2Y: receptor, a G protein-coupled receptor (GPCR).[1] Its ECso (half maximal effective
concentration) is approximately 134 nM. It displays over 50-fold selectivity for the P2Y2
receptor compared to P2Y4 and P2Yes receptors. Activation of the P2Y2 receptor by an agonist
like PSB-1114 initiates a signaling cascade, primarily through Gqg/11 proteins, leading to the
activation of phospholipase C (PLC). PLC then hydrolyzes PIP:z into the secondary
messengers IPs and DAG, which results in the release of intracellular calcium and the
activation of Protein Kinase C (PKC).

P2Y2 Receptor Signaling Pathway
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Caption: P2Y2 receptor activation cascade initiated by PSB-1114.
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Q2: What is the solubility of PSB-1114 tetrasodium?

A2: PSB-1114 tetrasodium is readily soluble in aqueous solutions. While specific quantitative
data for solvents like DMSO and ethanol is not readily available, it is standard practice to
dissolve it in water or aqueous buffers. Some suppliers provide the compound pre-dissolved in
water at a concentration of 10 mM.

Solubility and Physicochemical Data

Property Value Reference
Molecular Weight 622.14 g/mol

Molecular Formula C10H11F2N2NasO13P3S

Primary Solvent Water

| Purity | 298% (as determined by HPLC) | |
Q3: How should | prepare a stock solution of PSB-1114 tetrasodium?

A3: Preparing a stock solution requires careful handling to ensure accuracy and stability. The
following protocol outlines the preparation of a 10 mM aqueous stock solution.

Experimental Protocol: Preparation of 10 mM PSB-1114 Stock Solution

e Pre-equilibration: Allow the vial of powdered PSB-1114 tetrasodium to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

e Mass Calculation: Calculate the required mass of PSB-1114 tetrasodium for your desired
volume and concentration. For example, to prepare 1 mL of a 10 mM solution:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
o Mass (mg) = 0.010 mol/L x 0.001 L x 622.14 g/mol x 1000 mg/g = 6.22 mg

e Weighing: Accurately weigh the calculated amount of PSB-1114 tetrasodium in a sterile
microcentrifuge tube.
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» Solvent Addition: Add the desired volume of high-purity, sterile water (e.g., nuclease-free
water) to the tube.

 Dissolution: Vortex the solution gently for 1-2 minutes until the solid is completely dissolved.
Visually inspect the solution against a light source to ensure no particulates are present. If
needed, brief sonication in a water bath can aid dissolution.

o Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw
cycles. Store these aliquots at -20°C or -80°C.

Q4: What are the recommended storage conditions for PSB-1114 tetrasodium?
A4: Proper storage is critical to maintain the compound's stability and activity.

Storage Condition Summary

Storage )
Form Duration Notes

Temperature

. Up to 3 years at Protect from
Solid Powder -20°C or -80°C .
-20°C moisture.
Minimize freeze-thaw

In Solvent -80°C Up to 6 months cycles by preparing

aliquots.

| In Solvent | -20°C | Up to 1 month | For shorter-term storage. |

Troubleshooting Guide
This guide addresses potential issues that may arise during the preparation and use of PSB-
1114 tetrasodium solutions.

Problem: The compound will not fully dissolve.

¢ Possible Cause 1: Incorrect Solvent. PSB-1114 is a tetrasodium salt, indicating high polarity.
It is most soluble in aqueous solutions. Using non-polar organic solvents will result in poor

solubility.
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o Solution: Ensure you are using high-purity water or an appropriate aqueous buffer (e.qg.,
PBS, HEPES).

o Possible Cause 2: Solution is Saturated. You may be attempting to create a solution above
its solubility limit.

o Solution: Re-calculate your desired concentration. Most applications use stock solutions in
the 1-10 mM range. If a higher concentration is needed, gently warm the solution (e.g., to
37°C) and increase vortexing or sonication time. Be cautious, as excessive heat may
degrade the compound.

e Possible Cause 3: Low-Quality Reagent or Solvent. Impurities in either the compound or the
solvent can affect solubility.

o Solution: Use high-purity PSB-1114 from a reputable supplier and sterile, nuclease-free
water or high-quality buffer.

Problem: The solution appears cloudy or has precipitates after storage.

e Possible Cause 1: Freeze-Thaw Cycles. Repeated freezing and thawing can cause the
compound to come out of solution or degrade.

o Solution: Prepare single-use aliquots of your stock solution immediately after preparation
to minimize freeze-thaw cycles.

e Possible Cause 2: Buffer Incompatibility. Components of your buffer system (e.g., high
concentrations of divalent cations) may interact with the phosphate groups of PSB-1114,
leading to precipitation over time.

o Solution: If using a buffer, ensure it is well-characterized for use with nucleotides. When in
doubt, prepare the initial stock solution in pure water and perform final dilutions directly in
the experimental buffer just before use.

o Possible Cause 3: Microbial Contamination. If the solution was not prepared under sterile
conditions, microbial growth can cause cloudiness.
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o Solution: Prepare solutions using sterile techniques and reagents. Filter-sterilize the final
solution through a 0.22 um filter if necessary, ensuring the filter material is compatible with
the compound.

Troubleshooting Workflow for Solution Preparation
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Start: Prepare PSB-1114 Solution

Does the powder dissolve completely?

Yes No

Solution is ready for use/storage. Troubleshoot Solubility

Using aqueous solvent?
Concentration < 10mM?
Were single-use aliquots made? Recalculate mass or increase volume.

Precipitate after storage?

es

Troubleshoot Precipitation Use high-purity water or buffer.

Gently vortex/sonicate.

No
Prepare single-use aliquots.
Yes o
Solution remains clear. Ready for use. Prepare stock in water; dilute before use.
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Caption: Decision tree for resolving PSB-1114 solution issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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